Cas no 6071-15-4 (4-(benzyloxy)-2-bromo-5-ethoxybenzaldehyde)

• Product Name: 4-(benzyloxy)-2-bromo-5-ethoxybenzaldehyde
• CAS No: 6071-15-4
• MF: C₁₆H₁₅BrO₃
• MW: 335.192504167557
• CID: 1621825
• PubChem ID: 818606
• Update Time: 2025-04-21

4-(benzyloxy)-2-bromo-5-ethoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(benzyloxy)-2-bromo-5-ethoxybenzaldehyde
• 4-Benzyloxy-2-bromo-5-ethoxy-benzaldehyde
• benzaldehyde, 2-bromo-5-ethoxy-4-(phenylmethoxy)-
• 2-bromo-5-ethoxy-4-phenylmethoxybenzaldehyde
• EN300-228036
• BBL038083
• STK347065
• AKOS000303677
• CS-0118260
• 6071-15-4
• 333746-46-6
• Oprea1_726815
• Cambridge id 6071154
• DTXSID20355963
• AG-690/15442666
• Oprea1_852085

• Inchi： 1S/C16H15BrO3/c1-2-19-15-8-13(10-18)14(17)9-16(15)20-11-12-6-4-3-5-7-12/h3-10H,2,11H2,1H3
• InChI Key： HVGMDKGPKDVBGS-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=CC(=C(C=1)OCC1C=CC=CC=1)OCC

Computed Properties

• Exact Mass: 334.02045
• Monoisotopic Mass: 334.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53